Cas no 905431-49-4 (2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol)

• Product Name: 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol
• CAS No: 905431-49-4
• MF: C₁₈H₁₆BrN₃O₂
• MW: 386.24254322052
• CID: 5426727
• Update Time: 2025-05-30

2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(4-bromophenyl)-2-imino-1,2-dihydropyrimidin-4-yl)-5-ethoxyphenol
• Phenol, 2-[2-amino-5-(4-bromophenyl)-4-pyrimidinyl]-5-ethoxy-
• 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol

• Inchi： 1S/C18H16BrN3O2/c1-2-24-13-7-8-14(16(23)9-13)17-15(10-21-18(20)22-17)11-3-5-12(19)6-4-11/h3-10,23H,2H2,1H3,(H2,20,21,22)
• InChI Key： ZIHPPRKDALOQPF-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC)=CC=C1C1C(C2=CC=C(Br)C=C2)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol

Comprehensive Guide to 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol (CAS No. 905431-49-4): Properties, Applications, and Market Insights

2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol (CAS No. 905431-49-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the pyrimidine family, which is widely recognized for its role in drug development and material science. With a molecular formula that includes a bromophenyl group and an ethoxyphenol moiety, this molecule exhibits intriguing chemical properties that make it valuable for various applications.

The compound's CAS number 905431-49-4 serves as a unique identifier, ensuring precise tracking in scientific databases and regulatory documentation. Researchers and industry professionals often search for 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol to explore its potential in kinase inhibition, cancer research, and central nervous system (CNS) drug development. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as they are frequently screened for novel therapeutic targets.

One of the most compelling aspects of 905431-49-4 is its structural versatility. The presence of both amino and hydroxyl functional groups allows for diverse chemical modifications, making it a promising candidate for medicinal chemistry applications. Additionally, the bromine atom in the 4-bromophenyl segment enhances the compound's reactivity, facilitating its use in cross-coupling reactions—a hot topic in modern synthetic chemistry.

In the pharmaceutical industry, 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol is often investigated for its potential as a small-molecule inhibitor. Its ability to interact with specific enzyme active sites has led to studies exploring its efficacy in treating conditions like inflammatory diseases and neurodegenerative disorders. With the growing demand for personalized medicine, researchers are increasingly focusing on such compounds to develop targeted therapies.

The market for pyrimidine derivatives like CAS 905431-49-4 is expanding rapidly, driven by advancements in high-throughput screening and computational chemistry. Companies specializing in contract research organizations (CROs) and drug discovery services frequently list this compound in their catalogs, catering to academic and industrial clients. Furthermore, the rise of green chemistry initiatives has spurred interest in optimizing the synthesis of such molecules to reduce environmental impact.

From a regulatory perspective, 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol is subject to standard safety protocols, ensuring its responsible use in laboratories. Researchers must adhere to guidelines for handling organic intermediates, though it is not classified as a hazardous material under most jurisdictions. Proper storage conditions—typically in a cool, dry environment—are recommended to maintain its stability.

Looking ahead, the future of 905431-49-4 appears promising, particularly in the context of AI-augmented drug design. As machine learning models become more adept at predicting molecular interactions, compounds like this are likely to play a pivotal role in accelerating the discovery of next-generation therapeutics. Whether you're a chemist, a pharmacologist, or a materials scientist, understanding the potential of 2-2-amino-5-(4-bromophenyl)pyrimidin-4-yl-5-ethoxyphenol is essential for staying at the forefront of innovation.